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Compound of Interest

Compound Name: Fluo 3-AM

CAS No.: 121714-22-5

Cat. No.: B056945

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fluo-3 is a fluorescent indicator used for the quantification of intracellular calcium ([Ca²⁺]i).[1]

Its acetoxymethyl (AM) ester form, Fluo-3 AM, is a cell-permeant dye that can be loaded into

live cells non-invasively. Once inside the cell, intracellular esterases cleave the AM group,

trapping the active Fluo-3 molecule in the cytoplasm.[1][2] Fluo-3 exhibits a significant increase

in fluorescence intensity upon binding to Ca²⁺, making it a valuable tool for studying

intracellular calcium signaling pathways in various cell types, including adherent cells.[1][2] This

document provides a detailed protocol for loading Fluo-3 AM into adherent cells for the

subsequent measurement of intracellular calcium dynamics.

Principle of Fluo-3 AM
Fluo-3 AM is essentially non-fluorescent in its ester form. Upon entering the cell, cytosolic

esterases hydrolyze the AM esters, releasing the active, Ca²⁺-sensitive form, Fluo-3.[2] The

fluorescence of Fluo-3 increases significantly upon binding to free Ca²⁺.[1][2] The excitation
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and emission maxima of Fluo-3 are approximately 488 nm and 525 nm, respectively, making it

compatible with standard fluorescein isothiocyanate (FITC) filter sets.[1][2][3]

Data Presentation
Table 1: Reagent Preparation and Recommended Concentrations

Reagent Stock Solution
Working
Concentration

Solvent

Fluo-3 AM 1-5 mM[2][4] 1-5 µM[2][4]
Anhydrous DMSO[2]

[4]

Pluronic® F-127 20% (w/v) 0.02-0.04% (v/v) Anhydrous DMSO

Probenecid 250 mM 1-2.5 mM
1 M NaOH or

physiological buffer

Table 2: Incubation Parameters

Parameter Recommended Range Notes

Incubation Time 30-60 minutes[4]
Optimal time may vary

depending on cell type.

Incubation Temperature
Room Temperature (20-25°C)

or 37°C[4]

Incubation at 37°C may lead to

dye compartmentalization in

organelles. Room temperature

is often preferred to minimize

this effect.[2]

De-esterification Time 30 minutes[4]

Allows for complete hydrolysis

of the AM ester by intracellular

esterases.[4]

Experimental Protocols
Materials:
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Fluo-3 AM

Anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic® F-127 (optional)

Probenecid (optional)

Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

Adherent cells cultured on a suitable imaging vessel (e.g., glass-bottom dishes, 96-well

plates)

Fluorescence microscope or plate reader

Protocol for Fluo-3 AM Loading in Adherent Cells:

Preparation of Stock Solutions:

Fluo-3 AM Stock Solution (1-5 mM): Prepare a 1-5 mM stock solution of Fluo-3 AM in

anhydrous DMSO.[2][4] Store this stock solution at -20°C, protected from light and

moisture.

Pluronic® F-127 Stock Solution (20% w/v): If using, prepare a 20% (w/v) stock solution of

Pluronic® F-127 in anhydrous DMSO. This non-ionic detergent helps to disperse the Fluo-

3 AM in the aqueous loading buffer.[4]

Probenecid Stock Solution (250 mM): If required, prepare a 250 mM stock solution of

probenecid. Probenecid can be used to inhibit organic anion transporters, which can

extrude the de-esterified Fluo-3 from the cells.[4]

Preparation of Loading Buffer:

Warm an appropriate physiological buffer (e.g., HBSS) to the desired incubation

temperature (room temperature or 37°C).

For each mL of buffer, add the required volume of Fluo-3 AM stock solution to achieve a

final working concentration of 1-5 µM.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://biotium.com/wp-content/uploads/2016/12/PI-50013-50014-50016.pdf
https://www.abpbio.com/wp-content/uploads/2017/12/C213.pdf
https://www.abpbio.com/wp-content/uploads/2017/12/C213.pdf
https://www.abpbio.com/wp-content/uploads/2017/12/C213.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Optional) To aid in the dispersion of Fluo-3 AM, pre-mix the Fluo-3 AM stock solution with

an equal volume of 20% Pluronic® F-127 before adding it to the buffer.[4] This will result in

a final Pluronic® F-127 concentration of approximately 0.02%.

(Optional) If using probenecid, add it to the loading buffer to a final concentration of 1-2.5

mM.[4]

Vortex the loading buffer thoroughly to ensure the dye is fully dissolved.

Cell Loading:

Wash the adherent cells once with the pre-warmed physiological buffer.

Remove the buffer and add the prepared Fluo-3 AM loading buffer to the cells, ensuring

the entire cell monolayer is covered.

Incubate the cells for 30-60 minutes at the chosen temperature (room temperature or

37°C), protected from light.[4] The optimal incubation time and temperature should be

determined empirically for each cell line.

De-esterification:

After the loading incubation, aspirate the loading buffer.

Wash the cells two to three times with fresh, pre-warmed physiological buffer to remove

any extracellular Fluo-3 AM.

Add fresh buffer (which can also contain probenecid if used previously) and incubate the

cells for an additional 30 minutes at the same temperature.[4] This step is crucial to allow

for the complete de-esterification of the Fluo-3 AM that has entered the cells.[4]

Imaging:

After the de-esterification period, the cells are ready for imaging.

Measure the fluorescence using a fluorescence microscope or plate reader with excitation

at ~488 nm and emission at ~525 nm.
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Caption: Experimental workflow for Fluo-3 AM loading in adherent cells.

Caption: Mechanism of intracellular calcium detection using Fluo-3 AM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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